Cas no 245057-77-6 (3-(1,3-dioxaindan-5-yloxy)piperidine)

• Product Name: 3-(1,3-dioxaindan-5-yloxy)piperidine
• CAS No: 245057-77-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5986101
• PubChem ID: 61684934
• Update Time: 2025-05-26

3-(1,3-dioxaindan-5-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxaindan-5-yloxy)piperidine
• EN300-1996383
• 245057-77-6
• AKOS010951310

• Inchi： 1S/C12H15NO3/c1-2-10(7-13-5-1)16-9-3-4-11-12(6-9)15-8-14-11/h3-4,6,10,13H,1-2,5,7-8H2
• InChI Key： DLDLYQBLGGMOLP-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C(=C1)OCO2)C1CNCCC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(1,3-dioxaindan-5-yloxy)piperidine

Introduction to 3-(1,3-dioxaindan-5-yloxy)piperidine (CAS No. 245057-77-6)

3-(1,3-dioxaindan-5-yloxy)piperidine, with the CAS number 245057-77-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound is characterized by a piperidine ring linked to a 1,3-dioxaindan moiety, which imparts specific pharmacological activities and biological interactions. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of 3-(1,3-dioxaindan-5-yloxy)piperidine.

The chemical structure of 3-(1,3-dioxaindan-5-yloxy)piperidine is of particular interest due to its complex architecture. The piperidine ring, a six-membered cyclic amine, is a common motif in many biologically active compounds and pharmaceuticals. It provides the compound with basicity and conformational flexibility, which are crucial for its interactions with biological targets. The 1,3-dioxaindan moiety, on the other hand, is a seven-membered ring containing two oxygen atoms and an ethylene bridge. This moiety contributes to the compound's hydrophilic and lipophilic balance, influencing its solubility and membrane permeability.

The synthesis of 3-(1,3-dioxaindan-5-yloxy)piperidine involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 1,3-dioxaindan-5-ol with piperidine under appropriate conditions. The choice of reagents and catalysts plays a crucial role in the efficiency and selectivity of the synthesis. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of pharmacological properties, 3-(1,3-dioxaindan-5-yloxy)piperidine has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in relation to serotonin and dopamine receptors. These receptors are key targets in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. The compound's ability to modulate these receptors without significant side effects makes it an attractive candidate for further drug development.

Recent research has also explored the potential of 3-(1,3-dioxaindan-5-yloxy)piperidine in other therapeutic areas. For instance, studies have investigated its anti-inflammatory properties and its effects on immune responses. Preliminary results suggest that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, there is growing interest in its potential as an antiviral agent due to its ability to interfere with viral replication processes.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 3-(1,3-dioxaindan-5-yloxy)piperidine. Several preclinical studies have been conducted to assess its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies have provided valuable insights into the compound's behavior in vivo and have helped guide the design of subsequent clinical trials. Early-phase clinical trials are currently underway to evaluate its safety and tolerability in human subjects.

The future prospects for 3-(1,3-dioxaindan-5-yloxy)piperidine are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop novel formulations that improve its bioavailability and reduce dosing frequency. These advancements could lead to more effective treatments for a range of diseases and conditions.

In conclusion, 3-(1,3-dioxaindan-5-yloxy)piperidine (CAS No. 245057-77-6) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique chemical structure and pharmacological properties make it an intriguing subject for further research and clinical investigation. As our understanding of this compound continues to evolve, it holds promise for contributing to the advancement of therapeutic options for various medical conditions.